![molecular formula C17H19N3O3S B2771780 (E)-3-((1-((4-methylstyryl)sulfonyl)pyrrolidin-3-yl)oxy)pyridazine CAS No. 2035008-18-3](/img/structure/B2771780.png)
(E)-3-((1-((4-methylstyryl)sulfonyl)pyrrolidin-3-yl)oxy)pyridazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-3-((1-((4-methylstyryl)sulfonyl)pyrrolidin-3-yl)oxy)pyridazine, also known as MSPD, is a chemical compound that has been studied for its potential applications in scientific research.
Scientific Research Applications
Synthesis and Antibacterial Evaluation
One study involves the synthesis of novel heterocyclic compounds containing a sulfonamido moiety, aiming to develop new antibacterial agents. These compounds were synthesized through reactions involving various active methylene compounds, leading to the production of derivatives like pyran, pyridine, and pyridazine. Some of the synthesized compounds showed significant antibacterial activities, highlighting their potential in antibacterial drug development (Azab, Youssef, & El-Bordany, 2013).
Heterocyclic Cycloaddition Reactions
Another area of research focuses on the [3+2]- versus [4+2]-cycloaddition reactions of certain acrylonitriles with maleimides, leading to the formation of novel pyrrolo-pyridazines. This study sheds light on the mechanism of these reactions and the potential of the resulting compounds in various applications, including medicinal chemistry and materials science (Deryabina et al., 2006).
Pharmaceutical Solvates and Drug Development
Research on pharmaceutical solvates, such as those involving sulfamethazine (a sulfonamide with wide clinical use), has explored how solvent molecules incorporated into crystal lattices can affect the physicochemical properties of active pharmaceutical ingredients. This work contributes to the understanding of solvate formation and its significance in drug development (Patel & Purohit, 2017).
Water Oxidation and Catalysis
In the field of catalysis, research on a new family of Ru complexes, potentially involving heterocyclic ligands similar to the compound , has shown promising results for water oxidation. These complexes demonstrate how the design and synthesis of novel heterocyclic compounds can lead to advancements in catalytic applications, particularly in sustainable energy technologies (Zong & Thummel, 2005).
Properties
IUPAC Name |
3-[1-[(E)-2-(4-methylphenyl)ethenyl]sulfonylpyrrolidin-3-yl]oxypyridazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O3S/c1-14-4-6-15(7-5-14)9-12-24(21,22)20-11-8-16(13-20)23-17-3-2-10-18-19-17/h2-7,9-10,12,16H,8,11,13H2,1H3/b12-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRKFFMCJTXWYKD-FMIVXFBMSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C=CS(=O)(=O)N2CCC(C2)OC3=NN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)/C=C/S(=O)(=O)N2CCC(C2)OC3=NN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.